N-(3-cyanophenyl)furan-2-carboxamide

• IUPAC Name: N-(3-cyanophenyl)furan-2-carboxamide
• InChI: InChI=1S/C12H8N2O2/c13-8-9-3-1-4-10(7-9)14-12(15)11-5-2-6-16-11/h1-7H,(H,14,15)
• InChI Key: STNDAQWJZCSIOJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)NC(=O)C2=CC=CO2)C#N
• Molecular Formula: C12H8N2O2
• Molecular Weight: 212.20 g/mol

Description

“N-(3-cyanophenyl)furan-2-carboxamide” is a chemical compound with the molecular formula C12H8N2O2. It is a derivative of furan, a heterocyclic organic compound, and carboxamide. This compound is used for research purposes.

Synthesis Analysis

Furan/thiophene-2-carboxamide derivatives, which include “N-(3-cyanophenyl)furan-2-carboxamide”, are synthesized from acyl chlorides and heterocyclic amine derivatives. The synthesis process yields good results and the chemical structures of the derivatives are confirmed using different spectroscopic methods including IR, 1H NMR, 13C NMR, and elemental analysis.

Molecular Structure Analysis

The molecular structure of “N-(3-cyanophenyl)furan-2-carboxamide” and its derivatives are confirmed using various spectroscopic methods including IR, 1H NMR, 13C NMR, and elemental analysis. These methods provide detailed information about the molecular structure of the compound.

Chemical Reactions Analysis

Furan/thiophene-2-carboxamide derivatives, including “N-(3-cyanophenyl)furan-2-carboxamide”, have been tested for their enzyme inhibition effects. These compounds have shown significant activity against enzymes like urease, acetylcholinesterase (AChE), and butyrylcholinesterase (BChE).

Scientific Research Applications

Antibacterial Activity

Furan derivatives have gained attention in medicinal chemistry due to their remarkable therapeutic efficacy. . The compound’s structural features make it a promising candidate for combating microbial resistance.

Other Therapeutic Aspects

Furan derivatives have been investigated for various other therapeutic indications, such as anti-anxiety, anti-parkinsonian, and antihypertensive effects. While direct data on this compound is limited, its furan core suggests potential in these areas.

Mechanism of Action

Target of Action

Furan derivatives have been known to exhibit a wide range of advantageous biological and pharmacological characteristics . They have been employed as medicines in a number of distinct disease areas .

Mode of Action

Furan-containing compounds are known to exhibit a variety of therapeutic advantages, such as anti-ulcer, diuretic, muscle relaxant, anti-protozoal, antibacterial or antifungal or antiviral, anti-inflammatory, analgesic, antidepressant, anti-anxiolytic, anti-parkinsonian, anti-glaucoma, antihypertensive, anti-aging and anticancer .

Biochemical Pathways

Furan derivatives have been shown to have a wide range of biological activities, suggesting that they may interact with multiple biochemical pathways .

Pharmacokinetics

The compound’s molecular weight is 21220 , which is within the optimal range for drug-like molecules, suggesting it may have favorable pharmacokinetic properties.

Result of Action

Furan derivatives have been shown to exhibit a wide range of biological activities, suggesting that they may have diverse molecular and cellular effects .

Future Directions

Furan/thiophene-2-carboxamide derivatives, including “N-(3-cyanophenyl)furan-2-carboxamide”, show promise in the development of more potent pharmaceutical agents in the future. Their significant enzyme inhibition activity suggests potential applications in the treatment of diseases where these enzymes play a key role.